Cas no 2107-78-0 (3,4-DIMETHYLUMBELLIFERONE)

3,4-DIMETHYLUMBELLIFERONE structure

Product Name:3,4-DIMETHYLUMBELLIFERONE

CAS No:2107-78-0

MF:C₁₁H₁₀O₃

MW:190.195303440094

MDL:MFCD00037511

CID:249665

PubChem ID:5412990

Update Time:2025-09-23

3,4-DIMETHYLUMBELLIFERONE Chemical and Physical Properties

Names and Identifiers

- 3,4-DIMETHYLUMBELLIFERONE
- 7-HYDROXY-3,4-DIMETHYL-CHROMEN-2-ONE
- 3,4-DIMETHYL-7-HYDROXYCOUMARIN
- DIMETHYLUMBELLIFERONE,3,4-
- 3,4-DIMETHYLUMBELLIFERONE, FOR FLUORESCE NCE
- DIMETHYLUMBELLIFERONE,3,4-(RG)
- 3,4-Dimethyl-7-hydroxy-2H-1-benzopyran-2-one
- 2H-1-Benzopyran-2-one,7-hydroxy-3,4-dimethyl-
- 7-Hydroxy-3,4-dimethyl-2H-chromen-2-one
- 7-hydroxy-3,4-dimethylchromen-2-one
- 7-hydroxy-3,4-dimethyl-2H-1-benzopyran-2-one
- 7-hydroxy-3,4-dimethyl-coumarin
- Di- methyl-Oxycumarin
- QEEXKPYVMOIPKR-UHFFFAOYSA-N
- 2H-1-BENZOPYRAN-2-ONE, 7-HYDROXY-3,4-DIMETHYL-
- 7-Hydroxy-3,4-dimethyl 2H-chromen-2-one
- CHEMBL19240
- 7-hydroxy-3,4-dimethylcoumarin
- 2107-78-0
- AKOS005175203
- AJ9
- Z57109217
- 7-hydroxy-3, 4-dimethylchromen-2-one
- CS-0216919
- EN300-6479390
- MFCD00037511
- FT-0730158
- DTXSID90419940
- A815120
- F81375
- J-511225
- SCHEMBL591899
- AM20030337
- BDBM50282524
- AS-67208
- AB01660
- ALBB-015599
- STL477368
- 7-Hydroxy-3,4-dimethyl-2H-chromen-2-one; 7-hydroxy-3,4-dimethyl-2H-1-benzopyran-2-one; 3,4-dimethyl-7-hydroxycoumarin
- DB-066421
- MDL： MFCD00037511
- Inchi： 1S/C11H10O3/c1-6-7(2)11(13)14-10-5-8(12)3-4-9(6)10/h3-5,12H,1-2H3
- InChI Key： QEEXKPYVMOIPKR-UHFFFAOYSA-N
- SMILES： O1C(C(C)=C(C)C2C=CC(=CC1=2)O)=O

Computed Properties

Exact Mass: 190.06300
Monoisotopic Mass: 190.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: nothing
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Density: 1.255
Boiling Point: 377.1 ℃ at 760 mmHg
Flash Point: 170.2 ℃
Refractive Index: 1.589
Solubility: alcohols: soluble
PSA: 50.44000
LogP: 2.11540

3,4-DIMETHYLUMBELLIFERONE Security Information

WGK Germany：3
Safety Instruction： S22-S24/25
FLUKA BRAND F CODES：8
HazardClass：IRRITANT
Risk Phrases：R22; R24/25

3,4-DIMETHYLUMBELLIFERONE Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-DIMETHYLUMBELLIFERONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449041964-1g	7-Hydroxy-3,4-dimethyl-2H-chromen-2-one	2107-78-0	95%	1g	$244.11	2023-09-02
TRC	D479748-100mg	3,4-Dimethylumbelliferone	2107-78-0		100mg	$ 333.00	2023-09-07
TRC	D479748-250mg	3,4-Dimethylumbelliferone	2107-78-0		250mg	$ 800.00	2023-09-07
Chemenu	CM162584-5g	7-Hydroxy-3,4-dimethyl-2H-chromen-2-one	2107-78-0	95%	5g	$822	2021-06-17
Chemenu	CM162584-5g	7-Hydroxy-3,4-dimethyl-2H-chromen-2-one	2107-78-0	95%	5g	$***	2023-03-30
eNovation Chemicals LLC	D953257-1g	2H-1-Benzopyran-2-one, 7-hydroxy-3,4-dimethyl-	2107-78-0	98%	1g	$705	2024-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-214171-100 mg	3,4-Dimethylumbelliferone,	2107-78-0		100MG	￥2,256.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-214171-100mg	3,4-Dimethylumbelliferone,	2107-78-0		100mg	￥2256.00	2023-09-05
OTAVAchemicals	1090184-100MG	7-hydroxy-3,4-dimethyl-2H-chromen-2-one	2107-78-0	95%	100MG	$100	2023-07-04
OTAVAchemicals	1090184-250MG	7-hydroxy-3,4-dimethyl-2H-chromen-2-one	2107-78-0	95%	250MG	$125	2023-07-04

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Cas no 2107-78-0 (3,4-DIMETHYLUMBELLIFERONE)

3,4-DIMETHYLUMBELLIFERONE Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-DIMETHYLUMBELLIFERONE Security Information

3,4-DIMETHYLUMBELLIFERONE Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-DIMETHYLUMBELLIFERONE Pricemore >>

3,4-DIMETHYLUMBELLIFERONE Related Literature

Related Categories

2107-78-0 (3,4-DIMETHYLUMBELLIFERONE) Related Products